Cas no 34008-93-0 (ethyl isobutyl sulfone)

ethyl isobutyl sulfone structure
ethyl isobutyl sulfone structure
Product Name:ethyl isobutyl sulfone
CAS No:34008-93-0
MF:C6H14O2S
MW:150.239161014557
CID:918663
PubChem ID:824011
Update Time:2025-04-19

ethyl isobutyl sulfone Chemical and Physical Properties

Names and Identifiers

    • ethyl isobutyl sulfone
    • 1-ethylsulfonyl-2-methylpropane
    • 1-(Ethylsulfonyl)-2-methylpropane
    • 1-Ethanesulfonyl-2-methyl-propane
    • propane, 1-(ethylsulfonyl)-2-methyl-
    • SCHEMBL40260
    • 34008-93-0
    • HMS1703N05
    • DTXSID50356423
    • AKOS000671059
    • Inchi: 1S/C6H14O2S/c1-4-9(7,8)5-6(2)3/h6H,4-5H2,1-3H3
    • InChI Key: NJAKRNRJVHIIDT-UHFFFAOYSA-N
    • SMILES: S(CC)(CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 150.07152
  • Monoisotopic Mass: 150.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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